Cas no 2241107-48-0 (tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo3,4-bpyridine-6-carboxylate)

• Product Name: tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo3,4-bpyridine-6-carboxylate
• CAS No: 2241107-48-0
• MF: C₁₂H₂₁ClN₂O₄S
• MW: 324.824141263962
• MDL: MFCD31666950
• CID: 5223302
• PubChem ID: 138039632
• Update Time: 2025-05-19

tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo3,4-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine-6-carboxylate
• tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo3,4-bpyridine-6-carboxylate

• MDL： MFCD31666950
• Inchi： 1S/C12H21ClN2O4S/c1-12(2,3)19-11(16)14-7-9-5-4-6-15(10(9)8-14)20(13,17)18/h9-10H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： LAIRHSZUMUSCNP-VHSXEESVSA-N
• SMILES： [C@@]12([H])CN(C(OC(C)(C)C)=O)C[C@]1([H])CCCN2S(Cl)(=O)=O

Additional information on tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo3,4-bpyridine-6-carboxylate

Introduction to Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate (CAS No. 2241107-48-0)

Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate, identified by its CAS number 2241107-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, featuring a complex fused ring system that includes a pyrrolopyridine core. The presence of a chlorosulfonyl group and a tert-butyl substituent introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The molecular structure of this compound is intricately designed to interact with biological targets in a highly specific manner. The (4aS,7aS) stereochemistry of the pyrrolopyridine ring system is particularly noteworthy, as stereochemical control often plays a critical role in the efficacy and selectivity of pharmacological agents. This stereochemical configuration has been carefully optimized to enhance binding affinity and reduce off-target effects, which are crucial considerations in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the chlorosulfonyl group acts as a strong hydrogen bond acceptor, facilitating interactions with polar residues in protein targets. Meanwhile, the tert-butyl group provides steric hindrance, helping to refine the binding pocket and improve selectivity. These features make this compound an attractive scaffold for designing novel inhibitors or modulators of key biological pathways.

In the realm of drug discovery, heterocyclic compounds like Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate have been extensively explored due to their diverse biological activities. The pyrrolopyridine core is a privileged structure found in many bioactive molecules, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of functional groups such as the chlorosulfonyl moiety can further modulate these activities by enhancing interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential application in targeting enzymes involved in cancer metabolism. Recent research has highlighted the importance of metabolic reprogramming in tumor cells, suggesting that inhibiting key metabolic enzymes could provide therapeutic benefits. The structural features of Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate make it a promising candidate for developing inhibitors of enzymes such as isocitrate dehydrogenase (IDH) or glutaminase. Preclinical studies have begun to explore its efficacy in models of metabolic-driven cancers, showing encouraging results in terms of tumor growth inhibition and metabolic normalization.

The synthesis of this compound represents a significant achievement in organic chemistry. The construction of the octahydro-1H-pyrrolo[3,4-bpyridine scaffold requires multi-step synthetic strategies that involve careful control over reaction conditions and stereochemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiopurity. These synthetic methodologies not only highlight the synthetic prowess but also contribute to the broader toolkit available for constructing complex heterocyclic frameworks.

The pharmacokinetic properties of Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate are also under investigation to ensure its suitability for clinical development. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. These studies are essential for predicting how the compound behaves within the body and for identifying potential liabilities that need to be addressed before moving into human trials. Preliminary data suggest that the compound exhibits reasonable bioavailability and stability under physiological conditions.

From a medicinal chemistry perspective, the structural diversity offered by this compound provides opportunities for further derivatization and optimization. By modifying substituents such as the tert-butyl group or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its biological activity and pharmacokinetic profile. This iterative approach is central to modern drug discovery efforts and allows for the rapid development of novel lead compounds with improved properties.

The role of computational tools in analyzing and optimizing such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to understand how Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate interacts with its biological targets at an atomic level. These insights have guided synthetic modifications aimed at enhancing binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify potential drug-like analogs based on structural fragments found in this compound.

Future research directions may explore the use of this compound as a tool compound for studying enzyme mechanisms or as a starting point for developing next-generation therapeutics. Its unique structural features make it an excellent candidate for probing biological pathways that are currently understudied or difficult to target with existing drugs. As our understanding of disease biology continues to evolve, compounds like Tert-butyl (4aS,7aS)-1-(chlorosulfonyl)-octahydro-1H-pyrrolo[3,4-bpyridine-6-carboxylate will play an increasingly important role in advancing therapeutic strategies.